Cas no 350988-41-9 (3-ethoxy-4-propoxybenzaldehyde)

3-ethoxy-4-propoxybenzaldehyde structure
350988-41-9 structure
Product Name:3-ethoxy-4-propoxybenzaldehyde
CAS No:350988-41-9
MF:C12H16O3
MW:208.253643989563
MDL:MFCD01922214
CID:919853
PubChem ID:586734
Update Time:2025-04-19

3-ethoxy-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-ethoxy-4-propoxy- (9CI)
    • 3-ETHOXY-4-PROPOXYBENZALDEHYDE
    • Benzaldehyde, 3-ethoxy-4-propoxy-
    • 3-Ethoxy-4-propoxybenzaldehyde #
    • AKOS000117640
    • AK-968/13779206
    • Benzaldehyde,3-ethoxy-4-propoxy-(9ci)
    • EN300-05349
    • STK198919
    • VS-04105
    • 3-ethoxy-4-propoxybenzaldehyde, AldrichCPR
    • G30480
    • 350988-41-9
    • BBL014007
    • SCHEMBL11212209
    • CS-0307702
    • Z53836977
    • DTXSID60343021
    • SR-01000228637
    • SR-01000228637-1
    • MFCD01922214
    • ZOHLMEIZTKTCMI-UHFFFAOYSA-N
    • 3-ethoxy-4-propoxybenzaldehyde
    • MDL: MFCD01922214
    • Inchi: 1S/C12H16O3/c1-3-7-15-11-6-5-10(9-13)8-12(11)14-4-2/h5-6,8-9H,3-4,7H2,1-2H3
    • InChI Key: ZOHLMEIZTKTCMI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1OCC)CCC

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

3-ethoxy-4-propoxybenzaldehyde Pricemore >>

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